Cas no 1805533-73-6 (2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride
• CAS No: 1805533-73-6
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891670
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-5-4(7(9)10)12-2-3(11)6(5)16(8,13)14/h2,7H,1H3
• InChI Key： CJJCXGNLVJPXCA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride

Research Brief on 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride (CAS: 1805533-73-6)

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride (CAS: 1805533-73-6) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique sulfonyl chloride and difluoromethyl functional groups, serves as a critical building block in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in modulating key biological pathways, making it a valuable tool for researchers in the pharmaceutical industry.

The primary objective of recent research involving this compound has been to explore its utility in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of potent and selective inhibitors for protein kinases involved in inflammatory and oncogenic pathways. The study emphasized the compound's reactivity and versatility, which enable efficient derivatization to yield high-affinity ligands with improved pharmacokinetic properties.

Methodologically, the synthesis and application of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride have been optimized through advanced organic chemistry techniques. Recent protocols involve palladium-catalyzed cross-coupling reactions to introduce diverse aryl or heteroaryl groups at the 5-iodo position, thereby expanding the structural diversity of the resulting compounds. Additionally, the sulfonyl chloride moiety has been exploited for nucleophilic substitution reactions, facilitating the attachment of various amine-containing pharmacophores to enhance target binding.

Key findings from these studies include the identification of several lead compounds with nanomolar inhibitory activity against targeted kinases. For example, one derivative exhibited a 50% inhibitory concentration (IC50) of less than 10 nM against a specific kinase implicated in tumor growth, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These results underscore the compound's potential as a scaffold for designing next-generation therapeutics with high specificity and reduced off-target effects.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-sulfonyl chloride (CAS: 1805533-73-6) represents a promising chemical entity in the realm of drug discovery. Its synthetic versatility and biological relevance make it a focal point for ongoing research aimed at addressing unmet medical needs. Future studies are expected to further elucidate its applications in the development of novel therapeutic agents, particularly in oncology and inflammatory diseases. Researchers are encouraged to explore its potential in combination with emerging technologies such as PROTACs (Proteolysis Targeting Chimeras) to enhance drug efficacy and selectivity.